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Compound of Interest

Compound Name: Clilp

Cat. No.: B550154 Get Quote

In the dynamic environment of research and drug development, ensuring the safe handling of

all chemical substances is paramount. This guide provides crucial safety and logistical

information for substances governed by the Classification, Labelling and Packaging (CLP)

Regulation, with a specific operational example using Break-Free CLP, a common laboratory

and industrial solvent. The CLP Regulation is a European Union regulation that aligns the EU

system of classification, labelling, and packaging of chemical substances and mixtures to the

Globally Harmonised System (GHS).[1][2]

Understanding the Hazards
Break-Free CLP is a petroleum distillate-based product. While it is not classified as hazardous

under GHS regulations, it presents a significant aspiration hazard and may be fatal if

swallowed and enters the airways.[3] Prolonged or repeated skin contact may cause irritation

and dermatitis.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling Break-Free CLP, based on the information provided in its Safety Data Sheet (SDS).
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Area of Protection
Personal Protective

Equipment
Specifications and Remarks

Eye Protection Safety goggles or face shield

Recommended where there is

a reasonable probability of

liquid contact. Contact lenses

should not be worn.[4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin irritation from

prolonged contact.[4]

Lab coat or apron
To protect clothing and skin

from splashes.

Respiratory Protection

Not normally required for small

quantities with adequate

ventilation.

For large spills or in enclosed

areas with poor ventilation, use

a respiratory protective device

against fumes/dust/aerosol.[3]

Hand Washing Soap and water

Wash hands thoroughly after

handling and before eating,

drinking, or smoking.[4]

Operational Plan for Safe Handling
A systematic approach is essential to minimize risks when working with any chemical, including

those falling under CLP guidelines.

Experimental Workflow for Handling Break-Free CLP
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Caption: A typical experimental workflow for handling chemicals like Break-Free CLP.
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Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory safety and environmental

protection.

Step-by-Step Disposal Protocol for Break-Free CLP
Step Action Details and Precautions

1. Containment
Absorb liquid waste with an

inert material.

Use sand, diatomite, acid

binders, universal binders, or

sawdust.[3]

2. Collection

Place the absorbed material

into a suitable, labeled

container.

Ensure the container is

compatible with the waste and

clearly labeled as "Hazardous

Waste" with the chemical

name.

3. Storage

Store the waste container in a

designated hazardous waste

accumulation area.

This area should be well-

ventilated and away from

incompatible materials.

4. Disposal

Arrange for disposal by a

licensed hazardous waste

disposal company.

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.[5] Do

not allow the product to reach

the sewage system or any

water course.[3]

PPE Selection Logic
The choice of PPE is dictated by the nature of the task and the associated risk of exposure.

Decision-Making for PPE Selection
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Caption: A logical flow for selecting appropriate PPE based on the task.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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